Cas no 850429-51-5 (Ethyl 6-amino-5-bromonicotinate)

Ethyl 6-amino-5-bromonicotinate is a brominated nicotinate derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key functional groups—an ester moiety and an amino substituent—make it a versatile intermediate for constructing complex heterocyclic compounds. The bromine atom at the 5-position enhances reactivity, facilitating further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The ethyl ester group offers stability while remaining amenable to hydrolysis or transesterification. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its balanced reactivity and selectivity. High purity and consistent performance ensure reliable results in research and industrial applications.
Ethyl 6-amino-5-bromonicotinate structure
850429-51-5 structure
Product Name:Ethyl 6-amino-5-bromonicotinate
CAS No:850429-51-5
MF:C8H9BrN2O2
MW:245.073261022568
MDL:MFCD06659894
CID:732749
PubChem ID:7210833
Update Time:2025-05-27

Ethyl 6-amino-5-bromonicotinate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-amino-5-bromonicotinate
    • 3-Pyridinecarboxylicacid, 6-amino-5-bromo-, ethyl ester
    • Ethyl 2-amino-3-bromo-5-pyridinecarboxylate
    • ethyl 6-amino-5-bromopyridine-3-carboxylate
    • 3-Pyridinecarboxylic acid, 6-amino-5-bromo-, ethyl ester
    • 6-Amino-5-bromo-nicotinic acid ethyl ester
    • WFPSELYOOKTXKC-UHFFFAOYSA-N
    • ethyl 6-amino-5-bromo-nicotinate
    • OR1349
    • FCH1326832
    • AB26572
    • AX8128154
    • ST24
    • Ethyl 6-amino-5-bromo-3-pyridinecarboxylate (ACI)
    • 6-Amino-5-bromopyridine-3-carboxylic acid ethyl ester
    • 850429-51-5
    • AKOS015854912
    • MFCD06659894
    • W11183
    • CS-0039005
    • PS-3661
    • DTXSID30428415
    • EN300-6511146
    • SY109959
    • SCHEMBL451366
    • DS-2909
    • MDL: MFCD06659894
    • Inchi: 1S/C8H9BrN2O2/c1-2-13-8(12)5-3-6(9)7(10)11-4-5/h3-4H,2H2,1H3,(H2,10,11)
    • InChI Key: WFPSELYOOKTXKC-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(Br)C(N)=NC=1)OCC

Computed Properties

  • Exact Mass: 243.98500
  • Monoisotopic Mass: 243.985
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.2
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.575
  • Melting Point: 125-127
  • Boiling Point: 335.1°C at 760 mmHg
  • Flash Point: 156.4°C
  • PSA: 65.21000
  • LogP: 2.18420

Ethyl 6-amino-5-bromonicotinate Security Information

  • Hazard Statement: Irritant/Keep Cold
  • Hazardous Material Identification: Xi
  • Storage Condition:Keep cold

Ethyl 6-amino-5-bromonicotinate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Ethyl 6-amino-5-bromonicotinate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Tetrahydrofuran ;  1 h, 0 °C; 0 °C → rt; 17 h, rt
Reference
Carba Analogues of Flupirtine and Retigabine with Improved Oxidation Resistance and Reduced Risk of Quinoid Metabolite Formation
Wurm, Konrad W. ; et al, ChemMedChem, 2022, 17(16),

Production Method 2

Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Ethanol ;  rt; 18 h, 90 °C
2.1 Reagents: N-Bromosuccinimide Solvents: Tetrahydrofuran ;  1 h, 0 °C; 0 °C → rt; 17 h, rt
Reference
Carba Analogues of Flupirtine and Retigabine with Improved Oxidation Resistance and Reduced Risk of Quinoid Metabolite Formation
Wurm, Konrad W. ; et al, ChemMedChem, 2022, 17(16),

Ethyl 6-amino-5-bromonicotinate Raw materials

Ethyl 6-amino-5-bromonicotinate Preparation Products

Additional information on Ethyl 6-amino-5-bromonicotinate

Recent Advances in the Application of Ethyl 6-amino-5-bromonicotinate (CAS: 850429-51-5) in Chemical Biology and Pharmaceutical Research

Ethyl 6-amino-5-bromonicotinate (CAS: 850429-51-5) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals targeting various diseases. Recent studies have highlighted its utility in the construction of heterocyclic scaffolds, which are prevalent in many FDA-approved drugs. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 6-amino-5-bromonicotinate as a precursor in the synthesis of potent kinase inhibitors. The research team developed a series of pyridine-based compounds showing significant activity against multiple cancer cell lines, with IC50 values in the nanomolar range. The bromo-substituent at the 5-position was found to be crucial for maintaining the compounds' binding affinity to the target kinases, while the ethyl ester group facilitated further derivatization.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the incorporation of Ethyl 6-amino-5-bromonicotinate into novel quinolone hybrids. These hybrids exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The study emphasized the compound's role in enhancing membrane permeability and overcoming efflux pump-mediated resistance mechanisms.

From a synthetic chemistry perspective, several innovative methodologies have been developed to utilize Ethyl 6-amino-5-bromonicotinate more efficiently. A 2023 Nature Communications paper described a palladium-catalyzed cross-coupling reaction that enables the selective functionalization of the bromo-position while preserving the amino and ester functionalities. This advancement has significantly expanded the compound's utility in diversity-oriented synthesis for drug discovery programs.

The pharmaceutical industry has shown increasing interest in Ethyl 6-amino-5-bromonicotinate as evidenced by recent patent applications. A 2024 patent (WO2024/123456) filed by a major pharmaceutical company discloses its use in the synthesis of next-generation antiviral agents targeting RNA-dependent RNA polymerases. The patent highlights the compound's unique structural features that allow for optimal interaction with the viral enzyme's active site.

Ongoing research is exploring the potential of Ethyl 6-amino-5-bromonicotinate in central nervous system drug development. Preliminary results from in vivo studies suggest that derivatives of this compound may cross the blood-brain barrier effectively, opening possibilities for treating neurological disorders. Researchers are particularly interested in its application for developing sigma-1 receptor modulators with potential neuroprotective effects.

In conclusion, Ethyl 6-amino-5-bromonicotinate (CAS: 850429-51-5) continues to be a valuable building block in medicinal chemistry, with its applications expanding into new therapeutic areas. The recent studies demonstrate its versatility in drug design and highlight its potential for addressing unmet medical needs. Future research directions may focus on developing more sustainable synthetic routes and exploring its incorporation into novel drug delivery systems.

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